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Abstract

This technical guide provides a comprehensive overview of the physical state and solubility of
Decanoic acid-d5. Decanoic acid-d5 is the deuterium-labeled version of decanoic acid, a ten-
carbon saturated fatty acid. While specific experimental data for the deuterated form is limited
in publicly available literature, the physical and chemical properties are expected to be nearly
identical to its non-deuterated counterpart, decanoic acid (also known as capric acid). This
document compiles the available data for decanoic acid as a close proxy for Decanoic acid-d5
and outlines standard experimental protocols for determining these properties. Deuterated fatty
acids like Decanoic acid-d5 are valuable tools in metabolic research, serving as tracers and
internal standards for quantitative analysis by nuclear magnetic resonance (NMR) and mass
spectrometry (GC-MS or LC-MS).[1]

Core Physical and Chemical Properties

Decanoic acid is a white crystalline solid at room temperature with a characteristically rancid
odor.[2][3] It may also appear as a colorless to light yellowish oily liquid at temperatures slightly
above its melting point.[4] The deuteration in Decanoic acid-d5 is not expected to significantly
alter these macroscopic properties.

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of decanoic acid,

which serve as a reliable reference for Decanoic acid-d5.

Property Value Source(s)
Molecular Formula C10H15Ds02 N/A
Molecular Weight ~177.30 g/mol Calculated

Physical State

White crystalline solid

[2]14]

Melting Point 27 -32°C (81-90 °F) [5][6]
N . 268 - 270 °C (514 - 518 °F) at
Boiling Point 21151161171
760 mmHg
Density ~0.893 g/mL at 25 °C [2]

Water Solubility

Poorly soluble/Insoluble (0.15
g/L at 20 °C)

[4]16]

Solubility in Organic Solvents

Soluble in most organic

solvents including alcohols,
ether, chloroform, benzene,
and acetone. Also soluble in

dilute nitric acid.

[2]14]

Solubility Profile

Decanoic acid's solubility is dictated by its ten-carbon aliphatic chain, which imparts a

significant nonpolar character.

e Aqueous Solubility: It is poorly soluble in water.[4] The long hydrocarbon tail limits favorable

interactions with polar water molecules.

o Organic Solvent Solubility: It exhibits high solubility in a wide range of organic solvents.[2][4]

This includes alcohols, oils, and non-polar solvents like hexane.[4] It is also soluble in dilute

nitric acid.[3]

Experimental Protocols
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The following are detailed methodologies for determining the physical state and solubility of
fatty acids like Decanoic acid-d5.

Determination of Physical State and Melting Point

The physical state is determined by visual inspection at standard ambient temperature and
pressure. The melting point is a key indicator of purity and can be determined using a melting
point apparatus.

Protocol:

Sample Preparation: A small amount of the crystalline Decanoic acid-d5 is placed into a
capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated slowly and steadily.

o Observation: The temperature at which the solid begins to melt and the temperature at which
it completely liquefies are recorded. A pure substance will have a sharp melting point range
of 1-2°C.

Determination of Boiling Point

The boiling point can be determined by simple distillation, which is suitable for purifying organic
liquids and identifying them based on their boiling points.

Protocol:

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a condenser, a thermometer, and a collection flask.

o Sample Introduction: A sample of Decanoic acid-d5 is placed in the round-bottom flask.

e Heating: The flask is heated, and the temperature of the vapor is monitored with a
thermometer.
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» Boiling Point Determination: The temperature will rise and then stabilize at the boiling point of
the substance as the vapor condenses and is collected.

Determination of Solubility

This protocol outlines a qualitative method for assessing the solubility of Decanoic acid-d5 in
various solvents.

Protocol:

Sample Preparation: A small, measured amount of Decanoic acid-d5 (e.g., 10 mg) is added
to a series of test tubes.

» Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,
chloroform) is added to each test tube.

e Mixing: The test tubes are agitated vigorously for a set period (e.g., 2 minutes).

o Observation: The solutions are allowed to stand, and the degree of dissolution is observed. A
homogenous solution indicates solubility, while the presence of two distinct layers or solid
particles indicates insolubility.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of
Decanoic acid-d5.
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Workflow for Solubility Determination of Decanoic acid-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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